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Compound of Interest

Compound Name: Sodium cresolate

Cat. No.: B8398330 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of sodium cresolate
in various organic solvents. Due to the limited availability of direct quantitative data for sodium
cresolate, this document also includes information on the closely related compound, sodium

phenoxide, to provide valuable estimations. This guide details experimental protocols for

solubility determination and presents logical workflows through diagrammatic representations.

Introduction to Sodium Cresolate
Sodium cresolate is an organic salt formed from the reaction of cresol with sodium hydroxide.

It exists as three isomers: sodium o-cresolate, sodium m-cresolate, and sodium p-cresolate.

The properties and solubility can vary slightly between these isomers. It is a white crystalline

solid that is generally soluble in polar solvents.[1] Understanding its solubility in different

organic solvents is crucial for its application in various fields, including organic synthesis, and

potentially in pharmaceutical formulations.

Quantitative Solubility Data
Precise quantitative solubility data for sodium cresolate in a wide range of organic solvents is

not readily available in published literature. However, qualitative descriptions indicate that

sodium p-cresolate is soluble in ethanol and slightly soluble in chloroform.[1]
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To provide a more comprehensive understanding, the following table includes solubility

information for sodium phenoxide, a structurally similar compound. These values can serve as

a useful proxy for estimating the solubility of sodium cresolate, though experimental

verification is strongly recommended.
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Solvent Compound Solubility
Temperature
(°C)

Reference/Not
es

Ethanol
Sodium p-

cresolate
Soluble Not specified [1]

Chloroform
Sodium p-

cresolate
Slightly Soluble Not specified [1]

Ethanol
Sodium

phenoxide
Soluble Not specified [2][3]

Acetone
Sodium

phenoxide
Soluble Not specified [2][3]

Methanol
Sodium

phenoxide
Slightly Soluble Not specified [2]

Tetrahydrofuran

(THF)

Sodium

phenoxide
Soluble Not specified

Data for sodium

phenoxide

suggests

solubility.[4] The

high lattice

energy of sodium

salts can be a

barrier to

dissolution in

moderately polar

aprotic solvents

like THF.

Toluene Not available - -

Data not found in

the reviewed

literature.

Expected to be

low due to the

non-polar nature

of toluene.

Xylene Not available - - Data not found in

the reviewed

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.chembk.com/en/chem/Sodium%204-methylphenoxide
https://www.chembk.com/en/chem/Sodium%204-methylphenoxide
https://www.chembk.com/en/chem/Sodium%20phenoxide
https://www.fishersci.ca/shop/products/sodium-phenoxide-98-thermo-scientific/p-7027932
https://www.chembk.com/en/chem/Sodium%20phenoxide
https://www.fishersci.ca/shop/products/sodium-phenoxide-98-thermo-scientific/p-7027932
https://www.chembk.com/en/chem/Sodium%20phenoxide
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=7430
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8398330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


literature.

Expected to be

low due to the

non-polar nature

of xylene.

Note: The terms "Soluble" and "Slightly Soluble" are qualitative. For precise applications,

experimental determination of solubility is essential. A research paper has reported the

solubility of sodium p-methylphenoxide (sodium p-cresolate) in aqueous sodium hydroxide

solutions at various temperatures, which may be of interest for specific applications.

Experimental Protocol for Solubility Determination
The following is a detailed methodology for the experimental determination of the solubility of

sodium cresolate in an organic solvent, based on the equilibrium concentration method.[5][6]

Objective: To determine the saturation solubility of sodium cresolate in a given organic solvent

at a specific temperature.

Materials:

Sodium cresolate (of a specific isomer, e.g., sodium p-cresolate)

Selected organic solvent (e.g., methanol, ethanol, acetone, etc.)

Analytical balance

Temperature-controlled shaker or incubator

Centrifuge

Volumetric flasks and pipettes

Syringe filters (chemically compatible with the solvent)

High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Procedure:
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Sample Preparation:

Add an excess amount of sodium cresolate to a known volume of the organic solvent in

a sealed vial. The presence of undissolved solid is crucial to ensure saturation.

Prepare several such vials for replicate measurements.

Equilibration:

Place the vials in a temperature-controlled shaker set to the desired temperature.

Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous

agitation to ensure that the solution reaches saturation.

Sample Collection and Preparation for Analysis:

After equilibration, allow the vials to stand undisturbed at the set temperature for a short

period to let the excess solid settle.

Carefully withdraw a known volume of the supernatant using a pre-warmed (to the

experimental temperature) pipette or syringe.

Immediately filter the collected supernatant using a syringe filter to remove any

undissolved microcrystals.

Dilute the filtered sample with a known volume of a suitable solvent to a concentration

within the analytical range of the chosen analytical method.

Concentration Measurement:

Analyze the diluted samples using a calibrated HPLC or UV-Vis spectrophotometer to

determine the concentration of sodium cresolate.

A calibration curve should be prepared beforehand using standard solutions of sodium
cresolate of known concentrations.

Calculation of Solubility:
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From the measured concentration and the dilution factor, calculate the concentration of

sodium cresolate in the original saturated solution.

Express the solubility in desired units, such as grams per 100 mL ( g/100 mL) or moles per

liter (mol/L).

Visualizations
Synthesis of Sodium Cresolate
The formation of sodium cresolate is a straightforward acid-base reaction between cresol (a

weak acid) and a strong base like sodium hydroxide.
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Cresol
(e.g., p-cresol)

Sodium Cresolate

+ NaOH

Sodium Hydroxide
(NaOH)

Water
(H₂O)
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Start: Prepare Supersaturated Solution
(Excess Sodium Cresolate in Solvent)

Equilibrate at Constant Temperature
(e.g., 24-48h with agitation)

Separate Solid and Liquid Phases
(Centrifugation/Settling)

Filter Supernatant
(Remove microcrystals)

Dilute a Known Volume of Filtrate

Analyze Concentration
(HPLC or UV-Vis)

Calculate Solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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